Cas no 955712-45-5 (N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide)

• Product Name: N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide
• CAS No: 955712-45-5
• MF: C₂₀H₁₉FN₂O₂
• MW: 338.375468492508
• CID: 6490615
• Update Time: 2025-06-08

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide
• Benzamide, N-[2-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-2-fluoro-

• Inchi： 1S/C20H19FN2O2/c21-18-4-2-1-3-17(18)19(24)22-16-8-7-13-9-10-23(12-15(13)11-16)20(25)14-5-6-14/h1-4,7-8,11,14H,5-6,9-10,12H2,(H,22,24)
• InChI Key： ICKQDANCJICZLF-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C1CC1)=O)C2)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 466.1±45.0 °C(Predicted)
• pka: 12.50±0.20(Predicted)

Additional information on N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide

Professional Introduction to N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide (CAS No. 955712-45-5)

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 955712-45-5, represents a novel molecular entity with a unique structural framework that combines elements of tetrahydroisoquinoline and benzamide moieties. The presence of a cyclopropanecarbonyl group at the 2-position of the tetrahydroisoquinoline core introduces specific steric and electronic properties that make this molecule of considerable interest for further exploration in drug discovery.

The structural design of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide is particularly noteworthy due to its potential biological activity. Tetrahydroisoquinoline derivatives are well-documented for their pharmacological properties, including interactions with various neurotransmitter systems. The benzamide moiety further enhances the compound's pharmacophoric potential by contributing to hydrogen bonding interactions and influencing solubility characteristics. These features make the compound a promising candidate for investigating its effects on neurological and other physiological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pain signaling, neurodegenerative diseases, and cancer progression. The fluorine atom at the 2-position of the benzamide group is particularly significant, as it can modulate electronic properties and enhance metabolic stability.

In vitro studies have begun to elucidate the pharmacological profile of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide. Initial results indicate that the compound demonstrates moderate binding affinity to specific protein targets, suggesting potential therapeutic applications. For instance, its interaction with enzymes such as cyclooxygenase (COX) or carbonic anhydrase has been explored in preliminary assays. These interactions could lead to novel mechanisms of action for managing inflammatory conditions or neurological disorders.

The synthesis of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide presents unique challenges due to its complex structural features. Advanced synthetic methodologies have been employed to construct the tetrahydroisoquinoline scaffold while introducing the cyclopropanecarbonyl and fluorobenzamide groups in high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in achieving this synthetic goal.

The development of new synthetic routes has not only facilitated access to this compound but also provided insights into its structural versatility. By modifying key functional groups or exploring alternative scaffolds derived from tetrahydroisoquinoline analogs, researchers can generate a library of related compounds for further pharmacological evaluation. This approach aligns with contemporary trends in drug discovery where diversity-oriented synthesis plays a crucial role in identifying lead candidates with enhanced efficacy and reduced side effects.

The potential applications of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for developing next-generation therapeutics targeting complex diseases such as Alzheimer's disease or certain types of cancer. The benzamide group's ability to engage in multiple binding modes with biological targets provides flexibility in designing molecules with optimized pharmacokinetic properties.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines will further accelerate the evaluation of compounds like N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide. Predictive models can help identify promising derivatives based on structural alerts or physicochemical descriptors derived from known active compounds. This data-driven approach complements traditional experimental methods by providing rapid screening capabilities across large chemical spaces.

The future prospects for N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-fluorobenzamide include preclinical investigations to validate its biological activity and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound through late-stage development if it demonstrates sufficient promise in initial clinical trials. The growing emphasis on personalized medicine may also influence how this type of molecular entity is evaluated based on individual patient responses rather than broad population-based outcomes.

In conclusion,N-(2-cyclopropanecarbonyl-1, Tetra Tetra^Hynol--7)-N(-F)benza) is a structurally intriguing compound with significant potential for therapeutic development across multiple disease areas including neurological disorders,pain management,and oncology.The ongoing research into this molecule underscores its importance as a scaffold for innovative drug design approaches while highlighting opportunities for future clinical investigation if it continues to demonstrate favorable pharmacological properties during preclinical testing.